5-Pyrimidinecarboxylicacid,1,2,3,4-tetrahydro-6-methyl-4-(3-methyl-2-thienyl)-2-oxo-,methylester(9CI)

Specification

• Molecular Formula: C12H14N2O3S
• Molecular Weight: 266.32 g/mol
• IUPAC Name: methyl 6-methyl-4-(3-methylthiophen-2-yl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• Standard InChI: InChI=1S/C12H14N2O3S/c1-6-4-5-18-10(6)9-8(11(15)17-3)7(2)13-12(16)14-9/h4-5,9H,1-3H3,(H2,13,14,16)
• Standard InChI Key: SJTTVGGXJBKMTI-UHFFFAOYSA-N
• SMILES: CC1=C(SC=C1)C2C(=C(NC(=O)N2)C)C(=O)OC
• Canonical SMILES: CC1=C(SC=C1)C2C(=C(NC(=O)N2)C)C(=O)OC

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, methyl 6-methyl-4-(3-methylthiophen-2-yl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate, delineates its core structure (Figure 1). Key features include:

• A tetrahydropyrimidine ring (1,2,3,4-tetrahydro) with a ketone group at position 2.

• A 3-methylthiophen-2-yl substituent at position 4, introducing sulfur-containing aromaticity.

• A methyl ester (–COOCH₃) at position 5, enhancing solubility and reactivity.

• A methyl group (–CH₃) at position 6, contributing to steric and electronic modulation.

The SMILES string CC1=C(SC=C1)C2C(=C(NC(=O)N2)C)C(=O)OC further clarifies the connectivity, highlighting the thiophene ring fused to the pyrimidine core.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₁₂H₁₄N₂O₃S
Molecular Weight	266.32 g/mol
IUPAC Name	methyl 6-methyl-4-(3-methylthiophen-2-yl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
InChIKey	SJTTVGGXJBKMTI-UHFFFAOYSA-N

Biological Activity and Hypothetical Applications

Table 2: Comparison with Related Compounds

Compound	Molecular Formula	Key Substituents	Reported Activity
Target Compound	C₁₂H₁₄N₂O₃S	3-methylthiophen-2-yl, methyl ester	Hypothetical anticancer
Propyl ester analog	C₁₃H₁₆N₂O₃S	2-thienyl, propyl ester	Under investigation
Dihydroxypyrimidine methyl carboxylate	Variable	Dihydroxypyrimidine core	Antiviral (HCMV)

Applications in Drug Discovery and Material Science

Drug Development Prospects

The methyl ester group enhances prodrug potential, as esterases in vivo can hydrolyze it to the active carboxylic acid. This feature, combined with the thiophene moiety’s electronic properties, makes the compound a candidate for:

• Kinase inhibitors: Targeting ATP-binding pockets in cancer therapeutics.

• Antiviral agents: Analogous dihydroxypyrimidines inhibit viral terminases.

Material Science Applications

Thiophene derivatives are pivotal in organic electronics due to their conjugated π-systems. Incorporating this compound into polymers could yield materials with tunable optoelectronic properties.